Cas no 1215077-78-3 (1-Bromo-3-(butane-1-sulfonyl)benzene)

• Product Name: 1-Bromo-3-(butane-1-sulfonyl)benzene
• CAS No: 1215077-78-3
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• MDL: MFCD21332952
• CID: 2617661
• PubChem ID: 21612714
• Update Time: 2025-07-19

1-Bromo-3-(butane-1-sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-butylsulfonylbenzene
• 1-bromo-3-(butylsulfonyl)benzene;1-Bromo-3-(butane-1-sulfonyl)benzene;
• MFCD21332952
• F87087
• 1-bromo-3-(butylsulfonyl)benzene
• Benzene, 1-bromo-3-(butylsulfonyl)-
• RLIMMHFTKGAENL-UHFFFAOYSA-N
• SCHEMBL1710715
• BS-20948
• DTXSID50616337
• CS-0212378
• 1-Bromo-3-(butane-1-sulfonyl)benzene
• 1215077-78-3

• MDL： MFCD21332952
• Inchi： 1S/C10H13BrO2S/c1-2-3-7-14(12,13)10-6-4-5-9(11)8-10/h4-6,8H,2-3,7H2,1H3
• InChI Key： RLIMMHFTKGAENL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(CCCC)(=O)=O

Computed Properties

• Exact Mass: 275.98200
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 4.10370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-Bromo-3-(butane-1-sulfonyl)benzene

Professional Introduction to 1-Bromo-3-(butane-1-sulfonyl)benzene (CAS No. 1215077-78-3)

1-Bromo-3-(butane-1-sulfonyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1215077-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a bromine substituent with a butane-1-sulfonyl group on a benzene ring, make it a valuable building block for further chemical modifications and functionalization.

The bromine atom in 1-Bromo-3-(butane-1-sulfonyl)benzene is particularly noteworthy, as it provides a reactive site for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds and other pharmacologically relevant structures. The presence of the butane-1-sulfonyl group further enhances its utility, as sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the demand for high-quality intermediates like 1-Bromo-3-(butane-1-sulfonyl)benzene has surged due to advancements in drug discovery technologies. The compound has been increasingly utilized in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine substituent allows for efficient introduction of aryl groups via palladium-catalyzed reactions, while the sulfonyl group can be further modified to introduce additional functionalities such as amides or esters.

One of the most compelling applications of 1-Bromo-3-(butane-1-sulfonyl)benzene lies in its use as a precursor for designing novel sulfonamide-based drugs. Sulfonamides have long been recognized for their therapeutic potential, and modifications to their core structure can lead to enhanced efficacy and reduced side effects. Researchers have leveraged the reactivity of this compound to develop potent inhibitors of enzymes involved in metabolic disorders. The butane-1-sulfonyl moiety, in particular, has been shown to improve solubility and bioavailability of drug candidates, making it an attractive feature for medicinal chemists.

The synthesis of 1-Bromo-3-(butane-1-sulfonyl)benzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution reactions, while the sulfonylation step requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In the realm of materials science, 1-Bromo-3-(butane-1-sulfonyl)benzene has also found utility in the development of advanced polymers and functional materials. Its ability to undergo selective functionalization allows for the creation of polymers with tailored properties such as enhanced thermal stability or biodegradability. These materials are being explored for applications in electronics, coatings, and biomedicine, where precise control over molecular architecture is essential.

The growing interest in 1-Bromo-3-(butane-1-sulfonyl)benzene is reflected in the increasing number of patents and scientific publications reporting its use in synthetic chemistry. Researchers are continually exploring new ways to utilize this compound to overcome challenges in drug development and material design. For example, recent studies have focused on developing catalytic systems that improve the efficiency of transformations involving this intermediate, thereby reducing costs and environmental impact.

Looking ahead, the future prospects for 1-Bromo-3-(butane-1-sulfonyl)benzene appear promising as advancements in synthetic chemistry continue to emerge. Its role as a key intermediate in pharmaceutical synthesis is likely to expand further, driven by the need for innovative solutions in drug discovery and development. Additionally, its potential applications in materials science suggest that this compound will remain a valuable asset for researchers across multiple disciplines.

In conclusion, 1-Bromo-3-(butane-1-sulfonyl)benzene (CAS No. 1215077-78-3) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it indispensable for synthesizing biologically active molecules and functional materials. As research progresses，this compound will undoubtedly continue to play a crucial role in advancing scientific knowledge and technological innovation.